Cas no 306936-74-3 (1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-)
1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-
- (3-thiophen-2-yl-1,2,4-thiadiazol-5-yl)hydrazine
- 5-hydrazino-3-(2-thienyl)-1,2,4-thiadiazole hydrochloride
- 5-Hydrazino-3-thien-2-yl-1,2,4-thiadiazole
- AC1MC5SI
- AG-F-01449
- CTK4G5702
- KB-43366
- MolPort-001-757-012
- SBB056183
- SureCN5562984
- FT-0620461
- 5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole
- 5-hydrazinyl-3-(thiophen-2-yl)-1,2,4-thiadiazole
- MFCD00833101
- DTXSID80371422
- 1,2,4-Thiadiazole, 5-hydrazinyl-3-(2-thienyl)-
- SCHEMBL5562984
- 306936-74-3
- AKOS006221398
-
- MDL: MFCD00833101
- Inchi: 1S/C6H6N4S2/c7-9-6-8-5(10-12-6)4-2-1-3-11-4/h1-3H,7H2,(H,8,9,10)
- InChI Key: NCVBJRBPVNOUEF-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=NSC(NN)=N1
Computed Properties
- Exact Mass: 198.00300
- Monoisotopic Mass: 198.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Melting Point: 172
- Boiling Point: 394.8°Cat760mmHg
- Flash Point: 192.6°C
- Refractive Index: 1.762
- PSA: 120.31000
- LogP: 2.32550
1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516678-1g |
5-Hydrazinyl-3-(thiophen-2-yl)-1,2,4-thiadiazole |
306936-74-3 | 97% | 1g |
$162 | 2023-02-17 | |
| abcr | AB145388-1 g |
5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole, 95%; . |
306936-74-3 | 95% | 1 g |
€261.60 | 2023-07-20 | |
| Matrix Scientific | 085749-1g |
5-Hydrazino-3-thien-2-yl-1,2,4-thiadiazole, 97% |
306936-74-3 | 97% | 1g |
$414.00 | 2023-09-11 | |
| abcr | AB145388-250 mg |
5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole, 95%; . |
306936-74-3 | 95% | 250 mg |
€142.00 | 2023-07-20 | |
| abcr | AB145388-500 mg |
5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole, 95%; . |
306936-74-3 | 95% | 500 mg |
€188.00 | 2023-07-20 | |
| abcr | AB145388-250mg |
5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole, 95%; . |
306936-74-3 | 95% | 250mg |
€146.10 | 2025-02-13 | |
| abcr | AB145388-500mg |
5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole, 95%; . |
306936-74-3 | 95% | 500mg |
€191.60 | 2025-02-13 | |
| abcr | AB145388-1g |
5-Hydrazino-3-(2-thienyl)-1,2,4-thiadiazole, 95%; . |
306936-74-3 | 95% | 1g |
€264.40 | 2025-02-13 | |
| Ambeed | A898124-1g |
5-Hydrazinyl-3-(thiophen-2-yl)-1,2,4-thiadiazole |
306936-74-3 | 97% | 1g |
$164.0 | 2024-08-03 |
1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-
Introduction to 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- (CAS No. 306936-74-3) and Its Emerging Applications in Modern Chemistry and Medicine
The compound 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-, identified by the CAS number 306936-74-3, represents a fascinating heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiadiazole family, a class of heterocycles characterized by a sulfur atom incorporated into a six-membered ring containing two nitrogen atoms. The structural motif of thiadiazoles endows them with remarkable chemical versatility and biological activity, making them indispensable scaffolds in drug discovery. The presence of both hydrazinyl and thienyl substituents in 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- further enhances its potential as a pharmacophore, enabling diverse interactions with biological targets.
In recent years, the exploration of thiadiazole derivatives has been extensively studied due to their broad spectrum of biological activities. These activities include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The unique electronic and steric properties of thiadiazole rings allow for fine-tuning of their biological effects by modifying substituents at various positions. Specifically, the hydrazinyl group at the 5-position and the 2-thienyl group at the 3-position in 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- contribute to its distinct pharmacological profile. The hydrazinyl moiety is known to participate in hydrogen bonding interactions with biological targets, while the thienyl group introduces additional aromaticity and potential for π-stacking interactions.
One of the most compelling aspects of thiadiazole derivatives is their ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that certain thiadiazole compounds can inhibit kinases and other enzymes involved in cancer progression. The structural features of 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- make it a promising candidate for further derivatization to develop novel kinase inhibitors. Recent advances in computational chemistry have enabled the rational design of such derivatives by predicting their binding affinities to target proteins. This approach has accelerated the discovery process and led to the identification of lead compounds with enhanced potency and selectivity.
The role of 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- in medicinal chemistry extends beyond anticancer applications. Emerging research suggests that this compound may also exhibit significant antimicrobial properties. The hydrazinyl group is known to interact with bacterial cell walls and disrupt essential metabolic pathways. In addition, the thienyl moiety can disrupt bacterial biofilms by interfering with cell-to-cell communication. These properties make 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)- a valuable candidate for developing novel antibiotics to combat multidrug-resistant bacterial strains. Furthermore, its structural similarity to known antimicrobial agents suggests that it may be less likely to induce resistance compared to conventional antibiotics.
Another area where thiadiazole derivatives have shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Studies have indicated that certain thiadiazole compounds can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and lipoxygenase. The structural features of 1,2,4-Thiadiazole, particularly its ability to interact with heme groups in enzymes like COX-2, contribute to its potential as an anti-inflammatory agent. Additionally, preliminary studies suggest that it may also have immunomodulatory effects, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis.
The synthesis of 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-) involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry.
The synthesis typically begins with the formation of the thiadiazole core through cyclocondensation reactions between appropriate precursors such as thioamides or dithiocarbamates.
Subsequent functionalization steps introduce the hydrazinyl group at the 5-position and the 2-thienyl group at the 3-position.
These modifications are achieved through nucleophilic substitution reactions or cross-coupling reactions depending on the synthetic strategy employed.
The final product is characterized using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to ensure its purity and identity.
Advanced computational methods are also employed to optimize synthetic routes and predict reaction outcomes.
The pharmacokinetic properties of 1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-) are crucial for evaluating its potential as a therapeutic agent.
In vitro studies have demonstrated that this compound exhibits moderate solubility in water, which is essential for oral bioavailability.Its metabolic stability is influenced by cytochrome P450 enzymes, which play a critical role in drug metabolism.Preliminary studies suggest that it undergoes biotransformation into inactive metabolites, indicating a need for further optimization to enhance its half-life.However, its ability to cross blood-brain barriers remains an area of active investigation, as this property would be beneficial for treating neurological disorders.
The future prospects for 1,
Ongoing research aims to elucidate its mechanism of action across various biological pathways.Additionally, efforts are underway to develop novel derivatives with improved pharmacokinetic profiles.Collaborations between academia and industry are expected to accelerate these efforts,leading to clinical trials and eventual commercialization if promising results are obtained.
In conclusion, 1_Thiadiazole_5_hydraziniy_3_(thietyl)_l) (CAS No._30693674_73_) stands out as a versatile scaffold with significant potential in pharmaceutical applications._ Its unique structural features,
306936-74-3 (1,2,4-Thiadiazole,5-hydrazinyl-3-(2-thienyl)-) Related Products
- 1153983-60-8(3-(5-chlorothiophen-2-yl)-1,2,4-thiadiazol-5-amine)
- 138613-72-6(3-(Thiophen-2-yl)-1,2,4-thiadiazol-5-amine)
- 942890-87-1(3-(5-methylthiophen-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine)
- 1153981-17-9(3-(3-methylthiophen-2-yl)-1,2,4-thiadiazol-5-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)